Cas no 874466-70-3 (4-{6-(E)-2-2-(trifluoromethyl)phenylethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine)

• Product Name: 4-{6-(E)-2-2-(trifluoromethyl)phenylethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine
• CAS No: 874466-70-3
• MF: C₁₇H₁₀F₃N₅S
• MW: 373.355011463165
• CID: 5422146
• PubChem ID: 7463769
• Update Time: 2025-07-19

4-{6-(E)-2-2-(trifluoromethyl)phenylethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• STL019525
• 3-pyridin-4-yl-6-[(E)-2-[2-(trifluoromethyl)phenyl]ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• AKOS002269825
• 874466-70-3
• F3375-2566
• 4-{6-[(1E)-2-[2-(TRIFLUOROMETHYL)PHENYL]ETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}PYRIDINE
• (E)-3-(pyridin-4-yl)-6-(2-(trifluoromethyl)styryl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 3-(pyridin-4-yl)-6-{(E)-2-[2-(trifluoromethyl)phenyl]ethenyl}[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 3-(4-Pyridinyl)-6-[2-[2-(trifluoromethyl)phenyl]ethenyl]-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole
• 4-{6-(E)-2-2-(trifluoromethyl)phenylethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine

• Inchi： 1S/C17H10F3N5S/c18-17(19,20)13-4-2-1-3-11(13)5-6-14-24-25-15(22-23-16(25)26-14)12-7-9-21-10-8-12/h1-10H
• InChI Key： UTAYECCAUFYYAS-UHFFFAOYSA-N
• SMILES： S1C(C=CC2=CC=CC=C2C(F)(F)F)=NN2C(C3C=CN=CC=3)=NN=C12

Computed Properties

• Exact Mass: 373.06090100g/mol
• Monoisotopic Mass: 373.06090100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 1.53±0.10(Predicted)

Additional information on 4-{6-(E)-2-2-(trifluoromethyl)phenylethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine

Professional Introduction to Compound with CAS No. 874466-70-3 and Product Name: 4-{6-(E)-2-2-(trifluoromethyl)phenylethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine

The compound in question, identified by the CAS number 874466-70-3, is a sophisticated molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its structural complexity and unique chemical properties make it a subject of intense study for potential applications in drug development. The product name, 4-{6-(E)-2-2-(trifluoromethyl)phenylethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine, provides a detailed insight into its molecular architecture, which includes several key functional groups and heterocyclic rings that contribute to its reactivity and biological activity.

At the core of this compound's structure is a pyridine ring, which is a common motif in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The pyridine ring in this compound is further modified by the presence of a 1,2,4-triazole moiety at the 3-position. Triazoles are known for their broad spectrum of biological activities and have been extensively studied as pharmacophores in various therapeutic areas. The 1,2,4-triazole ring in this compound is connected to a 1,3,4-thiadiazole ring through a bridging structure, creating a fused heterocyclic system that may enhance the compound's stability and bioavailability.

The presence of the 6-(E)-2-2-(trifluoromethyl)phenylethenyl substituent adds another layer of complexity to the molecule. This group contains an alkene double bond and a trifluoromethyl group. The alkene double bond can participate in various chemical reactions, including Diels-Alder reactions and other cycloadditions, which are often exploited in medicinal chemistry for constructing complex molecular frameworks. The trifluoromethyl group is a well-known pharmacophore that can influence the metabolic stability and lipophilicity of a molecule. Its electron-withdrawing nature can enhance binding affinity to biological targets and improve pharmacokinetic properties.

Recent research in the field of heterocyclic chemistry has highlighted the importance of fused ring systems in developing novel therapeutic agents. The combination of 1,2,4-triazole and 1,3,4-thiadiazole rings in this compound creates a highly functionalized scaffold that may exhibit unique biological activities. Studies have shown that such fused heterocycles can act as scaffolds for small molecule drugs by providing multiple sites for interaction with biological targets. The structural features of this compound make it a promising candidate for further investigation in drug discovery.

In addition to its structural complexity, this compound has shown potential in various preclinical studies. For instance, preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This is particularly relevant given the increasing interest in developing drugs that target inflammation-related diseases. The compound's ability to modulate these pathways could make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system. These methods allow for precise control over molecular architecture and are essential for producing compounds with high chemical integrity. The synthesis also highlights the importance of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) for characterizing the structure of complex molecules.

The potential applications of this compound extend beyond drug development. It may also serve as a building block for designing novel materials with unique properties. For example, its heterocyclic structure could be exploited to develop organic semiconductors or other functional materials. The versatility of such compounds underscores their importance in both academic research and industrial applications.

As research in chemical biology continues to advance, compounds like this one will play an increasingly important role in understanding biological processes and developing new therapeutic agents. The detailed study of their structures and properties will provide valuable insights into drug design principles and help guide the development of next-generation pharmaceuticals. The ongoing investigation into this compound represents a significant contribution to the field and holds promise for future breakthroughs.